Cas no 2227731-01-1 (1-methyl-6-(2S)-oxiran-2-yl-1H-indole)

• Product Name: 1-methyl-6-(2S)-oxiran-2-yl-1H-indole
• CAS No: 2227731-01-1
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6597625
• PubChem ID: 165865545
• Update Time: 2025-10-30

1-methyl-6-(2S)-oxiran-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-(2S)-oxiran-2-yl-1H-indole
• 2227731-01-1
• EN300-1809218
• 1-methyl-6-[(2S)-oxiran-2-yl]-1H-indole

• Inchi： 1S/C11H11NO/c1-12-5-4-8-2-3-9(6-10(8)12)11-7-13-11/h2-6,11H,7H2,1H3/t11-/m1/s1
• InChI Key： DWDYOGASUVCTNY-LLVKDONJSA-N
• SMILES： O1C[C@@H]1C1=CC=C2C=CN(C)C2=C1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.5Ų

Additional information on 1-methyl-6-(2S)-oxiran-2-yl-1H-indole

Introduction to 1-methyl-6-(2S)-oxiran-2-yl-1H-indole (CAS No: 2227731-01-1)

1-methyl-6-(2S)-oxiran-2-yl-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2227731-01-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of an oxirane (epoxide) functional group at the 2-position of the indole ring, coupled with a stereochemically defined (2S) configuration, makes this molecule a particularly intriguing subject for further investigation.

The indole scaffold is a core structural motif found in numerous bioactive natural products and pharmacologically relevant compounds. Its ability to interact with various biological targets, including enzymes and receptors, has been extensively explored. The introduction of a methyl group at the 1-position and an oxiranyl substituent at the 6-position introduces additional layers of complexity that can modulate the compound's physicochemical properties and biological interactions. Specifically, the oxirane ring can serve as a versatile handle for further functionalization, enabling the synthesis of more elaborate derivatives with tailored biological profiles.

In recent years, there has been a growing interest in indole derivatives as potential candidates for treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The stereochemistry of the oxiranyl group, in particular, has been shown to play a critical role in determining the biological activity of related compounds. The (2S) configuration of the oxirane in 1-methyl-6-(2S)-oxiran-2-yl-1H-indole suggests that it may exhibit unique interactions with biological targets compared to its enantiomer or racemic mixtures.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The oxirane ring can undergo various chemical transformations, such as nucleophilic opening, which allows for the introduction of diverse substituents at specific positions. This reactivity has been exploited in the synthesis of novel heterocyclic compounds with enhanced pharmacological properties. For instance, researchers have utilized similar strategies to develop indole-based inhibitors targeting specific enzymes involved in disease pathways.

Recent studies have highlighted the importance of stereochemistry in modulating the efficacy and selectivity of drug candidates. The (2S) configuration of the oxirane group in 1-methyl-6-(2S)-oxiran-2-yl-1H-indole may confer specific binding interactions with biological targets, potentially leading to improved therapeutic outcomes. This has prompted investigations into its potential applications as an intermediate in the synthesis of chiral drugs, where enantiopurity is critical for clinical efficacy.

The compound's structural features also make it an attractive candidate for exploring new chemical space. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess its interactions with biological targets and identify promising leads for further optimization. The combination of experimental and computational approaches has become increasingly important in modern drug discovery, allowing for more efficient identification of compounds with desired biological activities.

Moreover, 1-methyl-6-(2S)-oxiran-2-yl-1H-indole represents an example of how structural modifications can influence pharmacological properties. The presence of both a methyl group and an oxiranyl substituent introduces multiple points of interaction with biological systems, which can be fine-tuned to achieve specific therapeutic effects. This underscores the importance of understanding structure-activity relationships (SAR) in developing novel pharmaceuticals.

In conclusion, 1-methyl-6-(2S)-oxiran-2-yl-1H-indole (CAS No: 2227731-01-1) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of stereochemistry and functional groups makes it a valuable tool for exploring new therapeutic strategies. As research in medicinal chemistry continues to advance, compounds like this are likely to play an increasingly important role in discovering next-generation drugs.